Cas no 1210824-84-2 (2-Chloromethyl-3-methoxy-4-methylpyridine)

• Product Name: 2-Chloromethyl-3-methoxy-4-methylpyridine
• CAS No: 1210824-84-2
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• CID: 4802708
• Update Time: 2025-10-28

2-Chloromethyl-3-methoxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-3-methoxy-4-methylpyridine

• Inchi： 1S/C8H10ClNO/c1-6-3-4-10-7(5-9)8(6)11-2/h3-4H,5H2,1-2H3
• InChI Key： YSSWHAQKDRKZIE-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C)C=CN=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• XLogP3: 1.6
• Topological Polar Surface Area: 22.1

Additional information on 2-Chloromethyl-3-methoxy-4-methylpyridine

Introduction to 2-Chloromethyl-3-methoxy-4-methylpyridine (CAS No. 1210824-84-2) and Its Emerging Applications in Chemical Biology

2-Chloromethyl-3-methoxy-4-methylpyridine, identified by the Chemical Abstracts Service registry number CAS No. 1210824-84-2, is a versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and utility in drug discovery. The structural features of 2-Chloromethyl-3-methoxy-4-methylpyridine, including its chloromethyl and methoxy substituents, make it a valuable intermediate in the synthesis of various bioactive molecules.

The chloromethyl group in the molecule imparts reactivity that is highly useful in forming carbon-carbon and carbon-nitrogen bonds, which are fundamental in constructing complex organic structures. This reactivity has been leveraged in the development of novel therapeutic agents, particularly in the area of kinase inhibitors and other small-molecule drugs targeting specific biological pathways. The methoxy group, on the other hand, influences the electronic properties of the pyridine ring, enhancing its interaction with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on developing inhibitors for kinases, which are enzymes that play critical roles in cell signaling and are often implicated in diseases such as cancer. 2-Chloromethyl-3-methoxy-4-methylpyridine has emerged as a key building block in the synthesis of kinase inhibitors due to its ability to undergo nucleophilic substitution reactions, allowing for the facile introduction of diverse pharmacophores. For instance, studies have demonstrated its utility in generating pyridine-based scaffolds that exhibit inhibitory activity against tyrosine kinases, which are overexpressed in many cancer cell lines.

Moreover, the 3-methoxy and 4-methyl substituents contribute to the overall stability and bioavailability of derivatives synthesized from this compound. These structural elements enhance solubility and metabolic stability, which are crucial factors for drug candidates intended for clinical use. The combination of these features makes 2-Chloromethyl-3-methoxy-4-methylpyridine an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have also highlighted the potential of this compound as a scaffold for drug design. Molecular modeling studies have shown that derivatives of 2-Chloromethyl-3-methoxy-4-methylpyridine can effectively interact with target proteins through multiple binding modes, increasing their binding affinity and selectivity. This has led to the development of novel strategies for optimizing drug-like properties, such as improving oral bioavailability and reducing off-target effects.

The pharmaceutical industry has been particularly interested in leveraging this compound for the development of antiviral agents. The pyridine core is known to be present in several antiviral drugs, including those targeting RNA viruses such as HIV and hepatitis C. Researchers have synthesized analogs of 2-Chloromethyl-3-methoxy-4-methylpyridine that exhibit inhibitory activity against viral proteases and polymerases. These findings underscore the compound's potential as a precursor for antiviral therapies.

In addition to its applications in drug discovery, 2-Chloromethyl-3-methoxy-4-methylpyridine has found utility in materials science. Its ability to form coordination complexes with metal ions has been explored for applications in catalysis and luminescent materials. The compound's chelating properties make it suitable for designing metal-organic frameworks (MOFs) and other functional materials that have potential applications in gas storage, separation technologies, and sensing devices.

The synthesis of 2-Chloromethyl-3-methoxy-4-methylpyridine typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it more accessible for research purposes. Green chemistry principles have also been applied to minimize waste and improve sustainability during its synthesis.

Future research directions may focus on exploring new derivatives of 2-Chloromethyl-3-methoxy-4-methylpyridine that exhibit enhanced biological activity or improved pharmacokinetic profiles. Additionally, investigating its role in modulating immune responses could open up new avenues for therapeutic applications, particularly in autoimmune diseases and inflammatory conditions.

In conclusion, 2-Chloromethyl-3-methoxy-4-methylpyridine (CAS No. 1210824-84-2) is a multifaceted compound with significant potential across multiple domains of chemical biology and pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules, particularly kinase inhibitors and antiviral agents. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of innovation in drug discovery and materials science.